Cas no 51170-74-2 (4-chloro-2-methyl-N-[(2E)-1-(2-methylprop-2-en-1-yl)pyrrolidin-2-ylidene]aniline)

4-chloro-2-methyl-N-[(2E)-1-(2-methylprop-2-en-1-yl)pyrrolidin-2-ylidene]aniline structure
51170-74-2 structure
Product name:4-chloro-2-methyl-N-[(2E)-1-(2-methylprop-2-en-1-yl)pyrrolidin-2-ylidene]aniline
CAS No:51170-74-2
MF:C15H19ClN2
MW:262.777762651443
CID:1570772
PubChem ID:3039751

4-chloro-2-methyl-N-[(2E)-1-(2-methylprop-2-en-1-yl)pyrrolidin-2-ylidene]aniline Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-methyl-N-[(2E)-1-(2-methylprop-2-en-1-yl)pyrrolidin-2-ylidene]aniline
    • N-(4-chloro-2-methylphenyl)-1-(2-methylprop-2-enyl)pyrrolidin-2-imine
    • BRN 1474432
    • Benzenamine, 4-chloro-2-methyl-N-(1-(2-methyl-2-propenyl)-2-pyrrolidinylidene)-
    • 51170-74-2
    • Pyrrolidine, 2-((4-chloro-2-methylphenyl)imino)-1-(2-methyl-2-propenyl)-
    • 4-Chloro-2-methyl-N-(1-(2-methyl-2-propenyl)-2-pyrrolidinylidene)benzenamine
    • Inchi: InChI=1S/C15H19ClN2/c1-11(2)10-18-8-4-5-15(18)17-14-7-6-13(16)9-12(14)3/h6-7,9H,1,4-5,8,10H2,2-3H3
    • InChI Key: VNHYOVHZZWSNKB-UHFFFAOYSA-N
    • SMILES: CC1=C(C=CC(=C1)Cl)N=C2CCCN2CC(=C)C

Computed Properties

  • Exact Mass: 262.12387
  • Monoisotopic Mass: 262.124
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.6Ų
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.09
  • Boiling Point: 382.2°C at 760 mmHg
  • Flash Point: 185°C
  • Refractive Index: 1.562
  • PSA: 15.6

4-chloro-2-methyl-N-[(2E)-1-(2-methylprop-2-en-1-yl)pyrrolidin-2-ylidene]aniline Related Literature

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